A highly sensitive respirometric method is presented that allows real-time monitoring of reaction rates involving H2 and O2 during electrochemical polarization. The measurement approach is based on simultaneous monitoring of the changes in the total pressure and the O2 partial pressure inside a closed chamber. Hence, it is possible to quantify the rates resulting from reactions such as HER, ORR and OER as a function of the applied potential. As a result, deconvolution of the net electric current into cathodic and anodic partial reaction rates during electrochemical polarization can be obtained. It was demonstrated that the respirometric monitoring approach can reveal superfluous cathodic reactions from Al during cathodic polarization as well as during anodic polarization of Al and Mg AZ31. Thus, the true metal oxidation rate could be determined from the electric current and the cathodic reaction rates. Furthermore, the rate of the HER during cathodic electrodeposition of Zn was measured. Through respirometric monitoring of Ni and stainless steel at high anodic potentials, the rate of O2 evolution could be distinguished from electrode oxidation processes.

Electric vehicle batteries must possess fast rechargeability. However, fast charging of lithium-ion batteries remains a great challenge. This paper develops a feature-driven closed-loop optimization (CLO) methodology to efficiently design health-conscious fast-charging strategies for batteries. To avoid building an early outcome predictor, the feature highly related to battery end-of-life is used as the optimization objective instead of using the predicted lifetime. This feature is extracted from the battery’s early cycles and the experimental cost is thus reduced. By developing closed-loop multi-channel experiments with Bayesian optimization (BO), the optimal charging protocols with long cycle lives are located quickly and efficiently among 224 four-step, 10 min fast-charging protocols. Experimental results show that BO performs well with different acquisition functions, and a minimum of 12 paralleled channels for each round of experiments are recommended to obtain stable optimization results. Compared with the benchmark, the developed method recommends similar fast-charging protocols with long cycle lives based on much less experimental cost.

In this work, two strategies have been attempted to achieve decent fast-charging performances of Li-ion batteries. The first is to combine lithium bis(fluorosulfonyl)imide (LiFSI) and dimethoxyethane (DME) into an electrolyte for high ionic conductivity of the bulk electrolyte and the electrolyte-electrode interphases, and the second is to limit charging capacity within 80% state-of-charge (SOC) for stable capacity retention by lowering charging rate without increasing total charging time in the standard constant current-constant voltage (CC-CV) charging protocol. It is found that using 5 wt% fluoroethylene carbonate (FEC) as an additive enables the hybridization of 20 wt% DME into the electrolyte without adverse effects on the initial formation cycles and ongoing cycling in terms of coulombic efficiency and reversible capacity, and adding 2 wt% LiPF6 is beneficial to reducing charge-transfer resistance and stabilizing capacity retention. As a result, decent fast-charging performances are obtained from the 200 mAh graphite/LiNi0.80Co0.15Al0.05O2 pouch cells by using a 1.2 m (molality) LiFSI 3:5:2 ethylene carbonate (EC)/ethylmethyl carbonate (EMC)/DME + 5% FEC + 2% LiPF6 electrolyte (all by wt) and a modified CC-CV charging protocol consisting of CC charging at 4 C for a total of 12 min, which is the charging time equivalent to a 5 C charging protocol.

Anodized aluminum oxide (AAO) has been used as nanotemplates for nanomaterials and nanodevice fabrications. Microfabrication techniques are attracting attention for nanodevice synthesis. However, AAO requires a microfabrication-compatible substrate due to its brittleness. While there are studies that already show AAO on compatible substrates, the pore sizes may not be applicable for multicomponent nanodevices. In this study, wide pore AAOs with ohmic bottom contacts are fabricated on 76 mm Si wafers. Sputtering was used to deposit Al along with supporting layers to achieve this goal. A quiescent electropolishing technique was used to smooth the surface of Al. Standard photolithography was used to define the active area on the Al for anodization. Then 195 V two-step anodization was performed to fabricate wide pore AAOs with pore diameters ranging from 130 ± 32 nm to 400 ± 31 nm with interpore distance of 480 ± 47 nm. It also showed that the ordering of the pores depended on the current density over the more conventional anodization time.

The discharge process of Nb(IV) complexes to Nb was studied by cyclic voltammetry. A galvanostatic electrolysis with the cathodic current density of 1.5·10−2 A cm−2 in the NaCl–KCl–NaF–K2NbF7 melt in contact with Nb anode was used for deposition of niobium coatings on the cryogyroscope rotor at temperature 1023 K, and time of process from 8 to 12 h. The coatings were continuous and smooth due to the special design of the cathode. The rotation speed of the stirrer was set to 35 rpm and did not change in all experiments. Such conditions made it possible to obtain coatings with the thickness up to 150 μm. The main characteristics of the niobium coatings such as purity, roughness, nonsphericity, and superconductivity were investigated.

Recent years, electric vehicles gradually become popular, but their cruising range has become one of the main problems that plague car companies and users. The lithium-rich manganese-based cathode material batteries with higher energy density stand out. The state of charge is an important parameter. This paper selects a 19Ah lithium-rich manganese-based cathode material battery for research, using extended Kalman filter based on second-order Equivalent circuit model estimate its state of charge. However, the impedance spectrum of lithium-rich manganese battery is different from that of 18650 lithium-ion battery, and the second-order equivalent circuit model will have errors, resulting in the low accuracy of SOC estimation. In order to solve this problem, this paper proposes two schemes: EKF-LSTM and LSTM-EKF. The whale optimization algorithm (WOA) is used to select the preset parameters. The results show that the LSTM-EKF method has the highest estimation accuracy, with a maximum error of 1.46%.

Interleukins gained great interest as potential biomarkers for autoimmune diseases, cancers, and viral infections. Challenges faced in the detection of interleukins include their minute concentrations in biological specimens, the need to generate quantitative results, and multi-analyte measurement for differential diagnosis. The properties of the material of the working electrode are crucial for signal transduction. Consequently, different working electrode materials were investigated to select the ones which generate the highest signal and ensure the reproducibility of the results and the robustness of the biosensor. In this review, the interleukin electrochemical biosensors developed since 2015 were classified according to the material of the working electrode into noble metals, ceramics, and carbon-based materials. The advantages and limitations of each working electrode material are discussed. Designs and performance criteria of interleukin electrochemical biosensors developed since 2015 are compared with reference to the type of working electrode material including those made of hybrid ones.

Scalable energy conversion/storage by water splitting is significantly hindered by the slow kinetics of oxygen evolution reaction (OER). Implementation of electrochemical catalysts with low cost and high turn-over efficiency, or application of a photoanode in photoelectrochemical (PEC) cell using a semiconductor with proper protection layer are two possible solutions. Herein, two binary Iron-group alloy films (Ni-Co and Ni-Fe) and one ternary Iron-group alloy film (Ni-Co-Fe) under self-limiting deposition condition are investigated and continuous ultrathin films with various composition are generated. The self-limiting deposition, corroborated by XPS depth profile, is caused by the precipitation of hydroxide/oxyhydroxide species under high local pH, enabled by the privation of pH buffer species. Each binary and ternary Iron-group mutual alloy films exhibits improved water oxidation kinetics compared to pure i or Co film. In particular, an overpotential of 0.314 V at 10 mA cm−2 and a Tafel slope of 34.7 mV dec−1 are obtained on the Ni-Fe-Co film. The Iron-group mutual alloy deposited GaAs is further investigated for photoelectrochemical water oxidation. The stability towards photocorrosion under the light in an aqueous solution containing K3Fe(CN)6/K4Fe(CN)6 is significantly improved by electrodepositing the mutual alloy films while the optimum stability property is found on the ternary alloy film.

The self-standing ZIF-67 derived Co3O4@MWCNT interlayer is prepared without a binder and conductor. The hollow structure of ZIF-67 derived Co3O4 is confirmed through SEM and TEM analysis. XRD analysis confirms the synthesis of ZIF-67 and the subsequent formation of ligand-free Co3O4 after thermal decomposition. BET analysis also confirms a specific surface area of approximately 139.72 m2 g−2. Through polarization measurements, Co3O4 effectively reduces polarization by more than 22% compared to when it is not used. After 10 cycles, the capacity of the Co3O4@MWCNT cell is 1120.65 mAh g−1, which is 315 mAh g−1 higher than that of an MWCNT cell (805 mAh g−1). The Co3O4 promotes the conversion from Li2S4 to Li2S2 and Li2S, which leads to higher capacity. Moreover, the cycle stability improves by more than 28% by adsorbing more polysulfide through the hollow structure. Furthermore, it is confirmed that Co3O4@MWCNT exhibits approximately 33% less polarization compared to MWCNT even under high C-rate conditions (2 C rate). Various electrochemical characteristics and X-ray photoelectron spectroscopy (XPS) reveal that the hollow Co3O4 physically and chemically suppresses the shuttling phenomenon.

This paper presents an electrochemical-thermal coupling model of 5Ah NCA-graphite pouch battery to analyze the heat generation mechanism. The simulation result indicates that the total heat generation increases with current and the polarization heat is dominant. The total heat generation of negative electrode is higher than that of positive electrode, the electrochemical reaction heat and ohmic heat of positive electrode are higher than those of negative electrode. Then four design parameters were selected, their effects on electrochemical-thermal characteristics and the heat generation from different heat sources were analyzed in detail. The results indicate that the increase of capacity and decrease of discharge temperature can be achieved by decreasing the radius of positive/negative particles (R p /R n ) and increasing the initial electrolyte concentration (c l,0) in a reasonable range. R p and R n are proportional to polarization heat and ohmic heat, R p is proportional to electrochemical reaction heat and R n is inversely proportional. c l,0 does not affect on electrochemical reaction heat, it is proportional to ohmic heat and inversely proportional to polarization heat. The sensitivity order of the design parameters is as follows: R p > R n > c l,0 > SEI film resistance (R sei ).